
DAF-FM DA proper disposal procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DAF-FM DA

Cat. No.: B161413 Get Quote

Proper handling and disposal of chemical reagents are critical for laboratory safety and

environmental protection. This document provides detailed procedures for the safe disposal of

DAF-FM DA (Diaminofluorescein-FM diacetate), a fluorescent probe used for the detection of

nitric oxide.

Safety and Hazard Information
According to safety data sheets, DAF-FM DA is not classified as a hazardous substance under

the Globally Harmonized System (GHS). However, it is designated as a water hazard class 1,

indicating it is slightly hazardous for water. Therefore, precautions should be taken to prevent it

from entering groundwater, water courses, or sewage systems.

Hazard Assessment Rating/Classification Source

GHS Classification Not classified as hazardous

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

Environmental Hazard
Water Hazard Class 1 (Slightly

hazardous for water)

Disposal Procedures
The proper disposal method for DAF-FM DA depends on the quantity and local regulations.

The following steps provide a general guideline.
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Step 1: Assess Quantity and Form
Small Quantities: Determine if the amount to be disposed of qualifies as a "smaller quantity"

according to your institution's and local regulations. The Safety Data Sheet suggests that

smaller quantities can be disposed of with household waste.

Large Quantities & Unused Product: For larger amounts of the chemical or unused stock

solutions (typically in DMSO), disposal must be handled according to official chemical waste

regulations.

Contaminated Materials: This includes items such as pipette tips, gloves, and paper towels

that have come into contact with DAF-FM DA.

Step 2: Segregate Waste
Keep DAF-FM DA waste separate from other chemical waste streams unless instructed

otherwise by your institution's environmental health and safety (EHS) office.

The product is often supplied as a solution in DMSO.[1][2][3] The disposal of the solvent

must also be considered and handled in accordance with regulations for flammable liquids.

Step 3: Disposal Path
For Small Quantities (if permitted by local regulations):

Consult your local and institutional EHS guidelines to confirm that disposal with regular

laboratory or household waste is acceptable.

If approved, ensure the material is securely contained to prevent leakage or exposure.

For Large Quantities, Unused Solutions, and Contaminated Labware:

Container: Place the waste in a suitable, closed, and clearly labeled container for disposal.[4]

Labeling: Label the waste container clearly as "DAF-FM DA waste" and include the solvent

(e.g., "in DMSO"). Follow all institutional requirements for hazardous waste labeling.
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Storage: Store the sealed waste container in a designated satellite accumulation area for

chemical waste.

Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed

chemical waste disposal company.[4] Disposal must be conducted at an appropriate

treatment and disposal facility in accordance with all applicable laws and regulations.[4]

Important Environmental Precaution:

Do not allow the product, even in small quantities, to enter sewers or any surface or ground

water systems.

Step 4: Decontamination
After handling, wash hands and any affected skin areas thoroughly with soap and plenty of

water.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of DAF-
FM DA.
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DAF-FM DA Disposal Workflow

Start: DAF-FM DA Waste Generated
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Caption: Logical workflow for the proper disposal of DAF-FM DA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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